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Introduction

Benzyl succinimido carbonate, commonly referred to as Z-OSu or Chz-OSu, is a pivotal
reagent in synthetic organic chemistry, particularly within the realms of peptide synthesis and
the development of active pharmaceutical ingredients.[1][2][3] Its primary application lies in the
introduction of the benzyloxycarbonyl (Cbz or Z) protecting group to primary and secondary
amines.[1][2] This guide provides a comprehensive overview of the structure, synthesis, and
key applications of Benzyl succinimido carbonate, complete with detailed experimental
protocols and quantitative data to support laboratory and industrial-scale applications.

Chemical Structure and Properties

Benzyl succinimido carbonate is a white crystalline solid.[1][4] The structure consists of a
benzyl carbonate group attached to the nitrogen atom of a succinimide ring.

Chemical Identifiers:
» IUPAC Name: benzyl (2,5-dioxopyrrolidin-1-yl) carbonate[5][6]
e CAS Number: 13139-17-8[1][5]

e Molecular Formula: C12H11NOs[5][7]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b554293?utm_src=pdf-interest
https://www.benchchem.com/product/b554293?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Benzyl_N-Succinimidyl_Carbonate/Benzyl_N-Succinimidyl_Carbonate.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Large_Scale_Synthesis_of_N_Cbz_Protected_Compounds.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9474578.htm?N=France
https://commonorganicchemistry.com/Common_Reagents/Benzyl_N-Succinimidyl_Carbonate/Benzyl_N-Succinimidyl_Carbonate.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Large_Scale_Synthesis_of_N_Cbz_Protected_Compounds.pdf
https://www.benchchem.com/product/b554293?utm_src=pdf-body
https://www.benchchem.com/product/b554293?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Benzyl_N-Succinimidyl_Carbonate/Benzyl_N-Succinimidyl_Carbonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9474578.htm
https://pubchem.ncbi.nlm.nih.gov/compound/83172
https://www.thermofisher.com/order/catalog/product/A12153.14
https://commonorganicchemistry.com/Common_Reagents/Benzyl_N-Succinimidyl_Carbonate/Benzyl_N-Succinimidyl_Carbonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/83172
https://pubchem.ncbi.nlm.nih.gov/compound/83172
https://www.wikidata.org/wiki/Q72442079
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Synonyms: N-(Benzyloxycarbonyloxy)succinimide, Z-OSu, Cbz-OSu, Benzyl N-succinimidyl
carbonate[1][4][5]

Physicochemical Properties:

Property Value Reference(s)
Molecular Weight 249.22 g/mol [1][5]
Melting Point 80-82 °C [1]14]
White solid/fine crystalline
Appearance [1][4]
powder

B Soluble in acetone, chloroform,
Solubility (41181
and methanol.

Synthesis of Benzyl Succinimido Carbonate

The synthesis of Benzyl succinimido carbonate is typically achieved through the reaction of
benzyl alcohol with phosgene to form benzyl chloroformate, which is then reacted with N-
hydroxysuccinimide in the presence of a base.[9][10] An alternative and safer approach avoids
the isolation of the hazardous benzyl chloroformate.[2]

Synthesis via Benzyl Chloroformate

A common laboratory and industrial-scale synthesis involves the reaction of benzyl alcohol with
phosgene, followed by the reaction with N-hydroxysuccinimide.
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Step 1: Formation of Benzyl Chloroformate
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Experimental Protocol: Two-Step Synthesis

This protocol is adapted from patented industrial processes.[9][10]

Materials:

Benzyl alcohol

Phosgene

Tetrahydrofuran (THF)

N-hydroxysuccinimide

Potassium hydrogen carbonate

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b554293?utm_src=pdf-body-img
https://patents.google.com/patent/AT394852B/en
https://patents.google.com/patent/EP0451519A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Water

Procedure:

e Step 1: Formation of Benzyl Chloroformate. Dissolve benzyl alcohol (0.50 mol) in 300 ml of
tetrahydrofuran. Cool the solution and introduce phosgene (0.505 mol) over one hour. Stir
the mixture for an additional 30 minutes.[10]

o Step 2: Formation of Benzyl Succinimido Carbonate. In a separate vessel, prepare a
solution of N-hydroxysuccinimide (0.5 mol) and potassium hydrogen carbonate (1.05 mol) in
a mixture of 350 ml of water and 300 ml of tetrahydrofuran.[9][10]

» Rapidly add the benzyl chloroformate solution from Step 1 to the N-hydroxysuccinimide
solution.[9][10]

 Stir the resulting mixture for 20 minutes. Phase separation will occur.[9][10]

o Separate the organic (tetrahydrofuran) phase and evaporate the solvent to yield Benzyl
succinimido carbonate.[9][10]

Quantitative Data:

Reactant Molar Equivalent Yield (%) Reference(s)
Benzyl Alcohol 1.0 96 [9]
N-Hydroxysuccinimide 1.0 96 [9]

Application in Amine Protection

Benzyl succinimido carbonate is a highly effective reagent for the Cbz protection of amines,
a crucial step in peptide synthesis.[2][3] The reaction proceeds under mild conditions and offers
an advantage over benzyl chloroformate due to its solid nature and reduced hazard profile.[2]
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Experimental Protocol: Cbz Protection of an Amine

This protocol is a general procedure for the Chz protection of amines.[1][2][11]

Materials:

e Amine

e Benzyl succinimido carbonate (Z-OSu)

e Sodium bicarbonate (NaHCO3)

o Tetrahydrofuran (THF)

o Water

o Ethyl acetate

Procedure:

» Dissolve the amine (1.0 equiv) in a 1:1 mixture of THF and water.[2]
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e Add sodium bicarbonate (2.0 equiv) to the solution.[2]

e Add Benzyl succinimido carbonate (1.0 - 1.2 equiv) to the reaction mixture.[2]

 Stir the reaction at room temperature. Monitor the reaction progress using TLC or HPLC.[2]

o Upon completion, dilute the reaction mixture with water and extract the product with ethyl

acetate.[2]

e Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the

Cbz-protected amine.[2]

Quantitative Data for a Specific Example:

Starting SM Z-OSu
. . Referenc
Material Amount Amount Solvent Base Yield (%) ©)
e(s
(SM) (mmol) (mmol)
, THF/H20
Amine 148.6 176 (1:1) NaHCO:s 89 [11]

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for Benzyl succinimido

carbonate.

1H NMR Spectroscopy:

Chemical Shift o ] ]
Multiplicity Integration Assignment Reference(s)
(ppm)
7.40 s 5H Aromatic protons  [9]
5.32 S 2H Benzyl CH2 [9]
2.82 S 4H Succinimide CHz  [9]

13C NMR Spectroscopy (Data for a related compound):
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While specific 13C NMR data for Benzyl succinimido carbonate was not found in the initial
search, data for a structurally similar compound, Ethyl 4-
(benzyloxycarbonylamino)phenylpropanoate, shows characteristic peaks for the Chz group.

Chemical Shift (ppm) Assignment Reference(s)
172.9 Carbonyl (ester) [12]
136.1 Aromatic C (quaternary) [12]
128.8, 128.5, 128.3, 128.2 Aromatic CH [12]
66.9 Benzyl CH2 [12]

Infrared (IR) Spectroscopy:

Characteristic IR absorption bands are expected for the carbonyl groups of the carbonate and
the succinimide, as well as for the aromatic ring. Specific peak positions can be found in
spectral databases.[5]

Conclusion

Benzyl succinimido carbonate is a valuable and versatile reagent for the protection of
amines in organic synthesis. Its stability, ease of handling compared to benzyl chloroformate,
and high reactivity make it an excellent choice for both small-scale laboratory work and large-
scale industrial production. The detailed protocols and data presented in this guide offer a solid
foundation for the successful application of this important synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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